1-(4-chlorobenzyl)-5-(4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione

• IUPAC Name: 3-[(4-chlorophenyl)methyl]-5-(4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C18H15ClN4O3/c1-26-14-8-6-13(7-9-14)23-17(24)15-16(18(23)25)22(21-20-15)10-11-2-4-12(19)5-3-11/h2-9,15-16H,10H2,1H3
• InChI Key: IQHMSWNFNCCDSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C18H15ClN4O3
• Molecular Weight: 370.8 g/mol

Description

The compound “1-(4-chlorobenzyl)-5-(4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione” is a type of triazole, a class of heterocyclic compounds. Triazoles are five-membered aromatic azole chains containing two carbon and three nitrogen atoms. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Molecular Structure Analysis

Triazoles are unsaturated, π-excessive, five-membered heterocycles with a 6π delocalized electron ring system, giving them an aromatic character. They are composed of three nitrogens and two carbons, all five atoms being sp2-hybridized. The molecular structure of a similar compound was confirmed by FTIR and NMR (¹H- and ¹³C-NMR) spectroscopic methods.

Mechanism of Action

Target of action

The compound “1-[(4-chlorophenyl)methyl]-5-(4-methoxyphenyl)-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2,3]triazole-4,6-dione” belongs to the class of molecules known as triazoles . Triazoles are known to interact with a variety of biological targets, including enzymes and receptors, due to their ability to form hydrogen bonds and chelate metals .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence a compound’s action, efficacy, and stability. For example, the presence of metal ions could potentially enhance the activity of this compound due to its ability to chelate metals .